molecular formula C39H62O12 B1204069 Yamogenin 3-O-neohesperidoside CAS No. 110996-52-6

Yamogenin 3-O-neohesperidoside

Cat. No. B1204069
CAS RN: 110996-52-6
M. Wt: 722.9 g/mol
InChI Key: HDXIQHTUNGFJIC-SFYWSABLSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Yamogenin 3-O-neohesperidoside is a triterpenoid.

Scientific Research Applications

Anticancer Activity

Yamogenin, a spirostane saponin found in various plants like Trigonella foenum-graecum, has shown promising anticancer properties, particularly against ovarian cancer cells. In a study, yamogenin exhibited cytotoxic activity in SKOV-3 cells, inducing cell cycle arrest in the sub-G1 phase and triggering apoptosis through both extrinsic and mitochondrial pathways. This was evidenced by increased oxidative stress, mitochondrial membrane depolarization, and activation of caspases and Bid. The expression of genes related to apoptosis, such as TNF and FADD, was also significantly upregulated, suggesting yamogenin's potential as an anticancer agent (Stefanowicz-Hajduk et al., 2022).

Lipid Metabolism

Yamogenin has been identified as a compound responsible for the anti-hyperlipidemic effects of fenugreek, demonstrating its ability to inhibit triacylglyceride accumulation in hepatocytes. It suppresses the mRNA expression of fatty acid synthesis-related genes, indicating its role in lipid metabolism. This action is attributed to its antagonistic effects on liver X receptor (LXR) activation, highlighting yamogenin's potential in managing lipid disorders (Moriwaki et al., 2014).

Glycogen Synthesis

Kaempferol 3-neohesperidoside, structurally related to yamogenin glycosides, has been shown to stimulate glycogen synthesis in rat soleus muscle, mimicking insulin-like properties. This effect involves the PI3K-GSK-3 pathway and suggests potential applications in glucose metabolism and diabetes management (Cazarolli et al., 2009).

properties

CAS RN

110996-52-6

Molecular Formula

C39H62O12

Molecular Weight

722.9 g/mol

IUPAC Name

(2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[(1S,2S,4S,5'S,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol

InChI

InChI=1S/C39H62O12/c1-18-8-13-39(46-17-18)19(2)28-26(51-39)15-25-23-7-6-21-14-22(9-11-37(21,4)24(23)10-12-38(25,28)5)48-36-34(32(44)30(42)27(16-40)49-36)50-35-33(45)31(43)29(41)20(3)47-35/h6,18-20,22-36,40-45H,7-17H2,1-5H3/t18-,19-,20-,22-,23+,24-,25-,26-,27+,28-,29-,30+,31+,32-,33+,34+,35-,36+,37-,38-,39+/m0/s1

InChI Key

HDXIQHTUNGFJIC-SFYWSABLSA-N

Isomeric SMILES

C[C@H]1CC[C@@]2([C@H]([C@H]3[C@@H](O2)C[C@@H]4[C@@]3(CC[C@H]5[C@H]4CC=C6[C@@]5(CC[C@@H](C6)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO)O)O)O[C@H]8[C@@H]([C@@H]([C@H]([C@@H](O8)C)O)O)O)C)C)C)OC1

SMILES

CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CC=C6C5(CCC(C6)OC7C(C(C(C(O7)CO)O)O)OC8C(C(C(C(O8)C)O)O)O)C)C)C)OC1

Canonical SMILES

CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CC=C6C5(CCC(C6)OC7C(C(C(C(O7)CO)O)O)OC8C(C(C(C(O8)C)O)O)O)C)C)C)OC1

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Yamogenin 3-O-neohesperidoside
Reactant of Route 2
Yamogenin 3-O-neohesperidoside
Reactant of Route 3
Yamogenin 3-O-neohesperidoside
Reactant of Route 4
Yamogenin 3-O-neohesperidoside
Reactant of Route 5
Yamogenin 3-O-neohesperidoside
Reactant of Route 6
Yamogenin 3-O-neohesperidoside

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.